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Compound of Interest

Compound Name: Perfluorododecyl iodide

Cat. No.: B1346554 Get Quote

A Comprehensive Technical Guide to
Perfluorododecyl Iodide
This technical guide provides an in-depth overview of the molecular structure, properties, and

synthesis of perfluorododecyl iodide, with a focus on its relevance to researchers, scientists,

and professionals in drug development. For clarity, this document will address both

perfluorododecyl iodide (C12) and the closely related, and sometimes identically named,

perfluorodecyl iodide (C10).

Molecular Structure and Chemical Formula
Perfluoroalkyl iodides are a class of organofluorine compounds characterized by a

perfluorinated carbon chain capped with an iodine atom. The term "perfluorododecyl iodide"

most accurately refers to the compound with a 12-carbon chain. However, the 10-carbon

analogue is also frequently discussed in literature and commercial contexts.

Perfluorododecyl Iodide (C12), with the chemical formula C12F25I, consists of a twelve-

carbon chain where all hydrogen atoms have been replaced by fluorine atoms, with an iodine

atom at one terminus. Its systematic IUPAC name is

1,1,1,2,2,3,3,4,4,5,5,6,6,7,7,8,8,9,9,10,10,11,11,12,12-pentacosafluoro-12-iodododecane.

Perfluorodecyl Iodide (C10), with the chemical formula C10F21I, has a ten-carbon

perfluorinated chain and is systematically named 1,1,1,2,2,3,3,4,4,5,5,6,6,7,7,8,8,9,9,10,10-
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henicosafluoro-10-iododecane.[1]

The general structure of a linear perfluoroalkyl iodide is CF3(CF2)nI.

General Structure of Perfluoroalkyl Iodides
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Synthetic Utility of Perfluorododecyl Iodide
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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